Cas no 733710-43-5 (Phenol,2-[(1S)-1-aminoethyl]-3-methoxy-)

• Product Name: Phenol,2-[(1S)-1-aminoethyl]-3-methoxy-
• CAS No: 733710-43-5
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 562304
• PubChem ID: 14643123
• Update Time: 2023-10-31

Phenol,2-[(1S)-1-aminoethyl]-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Phenol,2-[(1S)-1-aminoethyl]-3-methoxy-
• 2-[(1S)-1-aminoethyl]-3-methoxyphenol
• PHENOL, 2-(1-AMINOETHYL)-3-METHOXY-, (S)- (9CI)
• (S)-2-(1-AMINOETHYL)-3-METHOXY-PHENOL
• Phenol,2-(1-aminoethyl)-3-methoxy-,(S)
• Phenol,2-[(1S)-1-aminoethyl]-3-methoxy
• Phenol,2-(1-aminoethyl)-3-methoxy-,(S)-
• (S)-2-(1-Aminoethyl)-3-methoxyphenol
• AKOS006294138
• MFCD06762084
• 733710-43-5
• DTXSID20562519

• Inchi： 1S/C9H13NO2/c1-6(10)9-7(11)4-3-5-8(9)12-2/h3-6,11H,10H2,1-2H3/t6-/m0/s1
• InChI Key： RAUUSAQUBYOICH-LURJTMIESA-N
• SMILES： O(C)C1C=CC=C(C=1[C@H](C)N)O

Computed Properties

• Exact Mass: 167.09500
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• PSA: 55.48000
• LogP: 2.12080